Cas no 2138138-42-6 (5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid)

• Product Name: 5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid
• CAS No: 2138138-42-6
• MF: C₉H₇F₃O₃S
• MW: 252.210292100906
• CID: 6045864
• PubChem ID: 165449576
• Update Time: 2025-10-25

5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138138-42-6
• EN300-716804
• 5-formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid
• 5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid

• Inchi： 1S/C9H7F3O3S/c10-9(11,12)2-1-5-3-6(4-13)16-7(5)8(14)15/h3-4H,1-2H2,(H,14,15)
• InChI Key： KWATZIKAYVNEDE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)O)CCC(F)(F)F

Computed Properties

• Exact Mass: 252.00679974g/mol
• Monoisotopic Mass: 252.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid

Introduction to 5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid (CAS No. 2138138-42-6)

5-Formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid, identified by the chemical abstracts service number CAS No. 2138138-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both a formyl group and a trifluoropropyl substituent makes this molecule particularly intriguing, as these functional groups can impart unique reactivity and binding properties.

The structure of 5-formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid features a thiophene core, which is a five-membered aromatic ring containing sulfur, flanked by a formyl group at the 2-position and a trifluoropropyl group at the 3-position. The formyl group (–CHO) is a highly reactive aldehyde moiety, capable of participating in various chemical transformations such as condensation reactions, oxidation, and reduction. On the other hand, the trifluoropropyl group (–CF₃) introduces electron-withdrawing effects through its fluorine atoms, which can modulate the electronic properties of the thiophene ring. This combination of functional groups makes the compound a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The biological activity of 5-formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid has been explored in several studies, particularly in the context of its role as a precursor for more complex molecules. For instance, researchers have investigated its utility in synthesizing novel heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The fluorinated thiophenes are particularly noteworthy because fluorine atoms can enhance metabolic stability and binding affinity in drug molecules.

One of the most compelling aspects of this compound is its synthetic versatility. The formyl group allows for easy derivatization through reactions such as Schiff base formation, where it can react with primary amines to form imines. These imines can then be further functionalized to produce more complex structures. Additionally, the presence of the trifluoropropyl group provides stability against hydrolysis and oxidation, making it a robust building block for long-term storage and handling. This balance of reactivity and stability has made 5-formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid a preferred choice for researchers looking to develop new therapeutic agents.

The pharmaceutical applications of this compound are particularly promising. Thiophene derivatives have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. For example, studies have demonstrated that certain thiophenes can inhibit proteases associated with inflammation and cancer progression. The formyl group in this compound could serve as a handle for further derivatization to create molecules that specifically target these enzymes. Moreover, the fluorine atoms in the trifluoropropyl group can improve pharmacokinetic properties such as bioavailability and half-life.

Recent advancements in computational chemistry have also highlighted the importance of 5-formyl-3-(3,3,3-trifluoropropyl)thiophene-2-carboxylic acid as a scaffold for drug design. Molecular modeling studies have shown that thiophene-based compounds can effectively bind to hydrophobic pockets in protein targets due to their aromatic nature. By incorporating fluorine atoms into the structure, researchers can fine-tune the electronic properties of these compounds to enhance binding affinity. This has led to the development of novel drug candidates with improved efficacy and reduced side effects.

In addition to its pharmaceutical potential, this compound has shown promise in other areas of research. For instance, fluorinated thiophenes are being explored as components in organic electronics due to their ability to conduct charge efficiently while maintaining stability. The formyl group can also be used to link thiophene derivatives onto surfaces or polymers for applications in sensor technology and nanotechnology. These interdisciplinary applications underscore the versatility of 5-formyl-3-(3,3-dimethylbutyl)-2-thiophenedicarbonitrile (CAS No. 2138138-42-6)

The synthesis of 5-formyl-3-(trifluoromethyl)thiophene-2-carboxylic acid (CAS No. 2138138-42-6) typically involves multi-step organic reactions starting from commercially available precursors such as thiophene derivatives and fluorinated alkanes. The introduction of the formyl group is often achieved through oxidation reactions using reagents like selenium dioxide or manganese dioxide. The subsequent attachment of the trifluoropropyl group may require Grignard reactions or other organometallic transformations depending on the synthetic route chosen.

One notable aspect of working with this compound is its handleability under standard laboratory conditions. Unlike some highly reactive or sensitive compounds that require specialized equipment or inert atmospheres,5-formyl-thiophene derivatives are generally stable when stored properly at room temperature or refrigerated if necessary for extended periods